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Compound of Interest

Compound Name: MCAT

Cat. No.: B1228189

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Mephedrone (4-methylmethcathinone or MCAT).
Adherence to these procedures is essential for minimizing exposure risk and ensuring a safe
laboratory environment.

Hazard Assessment and Engineering Controls

Mephedrone is a potent psychoactive substance. The primary routes of occupational exposure
are inhalation of airborne particles and dermal contact. A thorough risk assessment should be
conducted before any handling activities.

Engineering Controls are the first line of defense. Whenever possible, handle MCAT within a
certified chemical fume hood or a Class Il Type B biosafety cabinet to control airborne particles.
For operations with a high potential for aerosol generation, consider the use of containment
systems like glove boxes or isolators.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory for all personnel handling MCAT. The following
table summarizes the required PPE components.
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PPE Component

Specification

Rationale

Hand Protection

Double-gloving with nitrile
gloves (minimum 4 mil

thickness) is recommended.[1]

Provides a barrier against
dermal absorption. Double-
gloving offers additional
protection in case of a tear or

puncture in the outer glove.

Eye and Face Protection

ANSI Z87.1-compliant safety
glasses with side shields are
the minimum requirement. A
full-face shield worn over
safety glasses is
recommended when there is a

splash hazard.[2]

Protects against accidental
splashes of solutions
containing MCAT or contact

with airborne powder.

Respiratory Protection

For handling powders outside
of a primary engineering
control, a NIOSH-approved
respirator is required. Options
range from an N95 filtering
facepiece respirator to a
powered air-purifying respirator
(PAPR) for higher-risk
activities.[3][4]

Minimizes the risk of inhaling
fine particles of the compound.
The selection of respirator type
depends on the quantity of
material being handled and the

potential for aerosolization.

Protective Clothing

A disposable, solid-front gown
with long sleeves and tight-
fitting cuffs or a lab coat is

required.[1]

Prevents contamination of

personal clothing and skin.

Shoe Covers

Disposable shoe covers
should be worn when handling
larger quantities of MCAT or in

the event of a spill.[1]

Prevents the tracking of
contaminants out of the

designated work area.

Quantitative Data on PPE
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Specific permeation breakthrough time data for mephedrone with common laboratory gloves is

not readily available in published literature. This is common for many research chemicals.

Therefore, a conservative approach to glove selection and use is critical.

Parameter

Value/Recommendation

Notes

Glove Breakthrough Time
(MCAT)

Data not available.

In the absence of specific data,
it is recommended to change
gloves frequently, especially
after any known contact. Nitrile
gloves are generally preferred
for their chemical resistance
and tendency to show

punctures.[5]

Occupational Exposure Band
(OEB) for Potent Compounds

OEB 4 (1-10 pg/m3) or OEB 5
(<1 pg/m3) may be appropriate
classifications for novel
psychoactive substances

pending toxicological data.[6]

These bands are used in the
pharmaceutical industry to
categorize compounds based
on their potency and potential
health effects, guiding the level
of containment and PPE

required.

Experimental Protocols: Safe Handling Procedures
Preparation and Weighing of MCAT Powder

o Designated Area: All handling of MCAT powder must occur in a designated area, such as a

chemical fume hood.

o Surface Protection: Line the work surface with absorbent, disposable bench paper.

» Donning PPE: Follow the donning procedure outlined in section 4.

» Weighing: Use a containment balance enclosure or perform weighing within a chemical fume

hood. Use anti-static tools and weighing paper.

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://www.benchchem.com/product/b1228189?utm_src=pdf-body
https://www.benchchem.com/product/b1228189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Aliquotting: If preparing solutions, add the diluent to the vial containing the pre-weighed
MCAT to avoid generating dust.

Cleaning: After handling, decontaminate all surfaces as described in section 5.
Doffing PPE: Carefully remove and dispose of PPE as outlined in section 4.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Handling of MCAT Solutions

Donning PPE: Wear appropriate PPE, including gloves and eye protection.

Luer-Lock Syringes: Use syringes with Luer-Lok™ fittings to prevent accidental needle
detachment and spraying of the solution.[1]

Spill Containment: Always work within a secondary container, such as a tray, to contain any
potential spills.

Disposal: Dispose of all contaminated materials, including pipette tips and vials, in a
designated hazardous waste container.

Donning and Doffing of PPE: A Step-by-Step Guide

Proper donning and doffing procedures are crucial to prevent cross-contamination.

Donning Sequence

Hand Hygiene: Wash hands with soap and water or use an alcohol-based hand sanitizer.[7]
Gown/Lab Coat: Put on the gown or lab coat, ensuring it is fully fastened.[7]

Mask/Respirator: If required, don the mask or respirator. Perform a seal check if using a
tight-fitting respirator.[8]

Eye Protection: Put on safety glasses or a face shield.[7]

Gloves: Don the first pair of gloves, ensuring the cuffs of the gown are tucked inside. Don the
second pair of gloves over the first.[7]
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Doffing Sequence

Outer Gloves: Remove the outer pair of gloves using a glove-to-glove technique (peeling
them off without touching the outside with bare skin). Dispose of them in the appropriate
waste container.

Gown/Lab Coat: Remove the gown or lab coat by rolling it inside out and away from the
body. Dispose of it in the appropriate waste container.[9]

Hand Hygiene: Perform hand hygiene.

Eye/Face Protection: Remove eye and face protection from the back by lifting the headband
or earpieces.[9]

Mask/Respirator: Remove the mask or respirator without touching the front. Dispose of it
appropriately.[9]

Inner Gloves: Remove the inner pair of gloves using the same glove-to-glove/skin-to-skin
technique.[9]

Hand Hygiene: Wash hands thoroughly with soap and water.[9]

Decontamination and Disposal Plan
Surface Decontamination

In the event of a spill or for routine cleaning of work surfaces:

Alert Personnel: Notify others in the immediate area.

Don PPE: Wear appropriate PPE, including double gloves, a lab coat, eye protection, and a
respirator if the spill involves powder.

Contain Spill: For liquid spills, cover with an absorbent material. For powder spills, gently
cover with damp paper towels to avoid making the powder airborne.

Clean Area: Clean the spill area with soap and water.[10] Some sources suggest using a
10% bleach solution followed by a neutralizing agent like sodium thiosulfate for potent
compounds, but the efficacy for MCAT has not been established.[11]
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e Dispose of Waste: All cleaning materials must be disposed of as hazardous waste.

Disposal of MCAT Waste

MCAT is a controlled substance in many jurisdictions. All disposal must be in accordance with
local, state, and federal regulations.

Recoverable Quantities (Unused or Expired MCAT):
e Must be disposed of through a licensed reverse distributor.[3]

e The disposal process must be documented on a DEA Form 41 (Registrant Record of
Controlled Substances Destroyed) or equivalent local documentation, and witnessed by at
least two authorized individuals.[3][4]

o Store unwanted MCAT in a secure, clearly labeled container, segregated from active stock,
until it can be transferred to the reverse distributor.[3]

Non-Recoverable Quantities (Empty Vials, Syringes):

o Residual, non-recoverable amounts of MCAT in empty containers can typically be disposed
of in a biohazard sharps container.

e |tis best practice to document the "wasting" of any residual amounts on the corresponding
usage log.

Workflow Diagrams
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Safe Handling Workflow for MCAT Powder
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Caption: Workflow for the safe handling of powdered MCAT in a laboratory setting.
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MCAT Disposal Decision Tree
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Caption: Decision-making workflow for the proper disposal of MCAT waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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